3-[(4-bromo-3-chlorophenyl)amino]-1-(4-methylphenyl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-bromo-3-chloroanilino)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13BrClNO/c1-11-2-4-12(5-3-11)16(20)8-9-19-13-6-7-14(17)15(18)10-13/h2-10,19H,1H3/b9-8+
• InChI Key: RKKWOXLQAKRJNT-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CNC2=CC(=C(C=C2)Br)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C16H13BrClNO
• Molecular Weight: 350.64 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings would likely contribute to the stability of the molecule, while the polar nature of the amino and ketone groups could influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules, often in a biological context. Without specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is handled and used. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include further studies to better understand its reactivity, the development of new synthetic methods, or investigations into its potential uses in fields like medicine or materials science.